Cas no 2171664-67-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid
• CAS No: 2171664-67-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6050557
• PubChem ID: 165542813
• Update Time: 2025-11-05

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid
• 2171664-67-6
• EN300-1500910
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methylpropyl)hex-5-enamido]acetic acid

• Inchi： 1S/C27H32N2O5/c1-4-5-14-24(26(32)29(15-18(2)3)16-25(30)31)28-27(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h4,6-13,18,23-24H,1,5,14-17H2,2-3H3,(H,28,33)(H,30,31)
• InChI Key： LPVWXMUYUFBUGU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CC(C)C)=O)CCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid

Research Brief on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid (CAS: 2171664-67-6)

In recent years, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid (CAS: 2171664-67-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and hex-5-enamidoacetic acid backbone, has shown promising potential in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability and ease of deprotection under mild conditions. The presence of the hex-5-enamidoacetic acid moiety further enhances its applicability in the design of novel bioactive peptides and small-molecule therapeutics.

Recent studies have focused on the synthesis and optimization of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its reactivity in coupling reactions, demonstrating its efficacy as a building block for complex peptide architectures. These findings underscore the compound's versatility and its potential to facilitate the development of next-generation therapeutics.

One of the most notable applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid is in the field of targeted drug delivery. Its ability to conjugate with various bioactive molecules while maintaining stability under physiological conditions makes it an attractive candidate for designing prodrugs and drug conjugates. Recent in vitro studies have shown that derivatives of this compound exhibit enhanced cellular uptake and reduced cytotoxicity, highlighting its potential for improving the pharmacokinetic profiles of therapeutic agents. Furthermore, its compatibility with click chemistry approaches has opened new avenues for the development of bioconjugates with tailored functionalities.

In addition to its applications in drug delivery, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid has been investigated for its role in modulating protein-protein interactions (PPIs). The compound's unique structural features enable it to act as a scaffold for designing inhibitors of PPIs, which are often challenging targets in drug discovery. Recent computational and experimental studies have identified key binding motifs and interaction sites, providing valuable insights for the rational design of PPI modulators. These advancements hold significant promise for addressing unmet medical needs in diseases such as cancer and neurodegenerative disorders.

Looking ahead, ongoing research aims to further elucidate the mechanistic underpinnings of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methylpropyl)hex-5-enamidoacetic acid and its derivatives. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. With its multifaceted utility and growing body of supporting evidence, this compound is poised to play a pivotal role in the advancement of chemical biology and pharmaceutical sciences.